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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of DPM-1001, a potent and orally

bioavailable non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B). This

document includes information on suppliers, key experimental data, detailed protocols for in

vitro and in vivo studies, and diagrams of the relevant signaling pathways.

DPM-1001 Supplier Information
DPM-1001 is available for research purposes from several chemical suppliers. Researchers

can purchase this compound from the following vendors:

TargetMol Chemicals Inc.[1][2]

MedchemExpress[3][4]

AOBIOUS[5]

Probechem[6]
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It is recommended to request a certificate of analysis from the supplier to ensure the purity and

identity of the compound. DPM-1001 is also known as DPM1001 and its CAS number is

1471172-27-6.[1][5][6]

Overview of DPM-1001
DPM-1001 is a small molecule inhibitor of PTP1B with a reported IC50 of 100 nM.[1][3][4][6]

PTP1B is a key negative regulator of insulin and leptin signaling pathways, making it a

therapeutic target for type 2 diabetes and obesity. By inhibiting PTP1B, DPM-1001 enhances

signaling through the insulin and leptin receptors. Additionally, DPM-1001 has been identified

as a potent and selective copper chelator, suggesting its potential therapeutic application in

conditions of copper overload, such as Wilson's disease.

Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical studies of DPM-1001.

Table 1: In Vitro PTP1B Inhibition

Parameter Value Reference

IC50 100 nM [1][3][4][6]

Table 2: In Vivo Efficacy in a Diet-Induced Obesity Mouse Model

Parameter Treatment Group Result Reference

Body Weight
DPM-1001 (5 mg/kg,

oral, daily for 50 days)
5% decrease [3]

Glucose Tolerance DPM-1001 Improved [3]

Insulin Sensitivity DPM-1001 Improved [3]

Table 3: In Vivo Efficacy in a Mouse Model of Wilson's Disease
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Parameter Treatment Group Result Reference

Liver Copper Levels DPM-1001 Lowered

Brain Copper Levels DPM-1001 Lowered

Fecal Copper

Excretion
DPM-1001 Increased

Disease Symptoms DPM-1001 Ameliorated

Experimental Protocols
The following are detailed protocols for key experiments involving DPM-1001, based on

published research.

In Vitro PTP1B Inhibition Assay
This protocol describes how to determine the half-maximal inhibitory concentration (IC50) of

DPM-1001 against PTP1B.

Materials:

Recombinant human PTP1B enzyme

p-nitrophenyl phosphate (pNPP) substrate

Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

DPM-1001 stock solution (in DMSO)

96-well microplate

Microplate reader

Procedure:

Prepare a serial dilution of DPM-1001 in the assay buffer. The final concentrations should

typically range from 1 nM to 100 µM.
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Add 10 µL of each DPM-1001 dilution to the wells of a 96-well plate. Include a vehicle control

(DMSO) and a no-enzyme control.

Add 80 µL of the assay buffer containing the recombinant PTP1B enzyme to each well.

Pre-incubate the plate at 37°C for 15 minutes.

Initiate the reaction by adding 10 µL of the pNPP substrate to each well.

Incubate the plate at 37°C for 30 minutes.

Stop the reaction by adding 50 µL of 1 M NaOH.

Measure the absorbance at 405 nm using a microplate reader.

Calculate the percentage of inhibition for each DPM-1001 concentration relative to the

vehicle control.

Plot the percentage of inhibition against the logarithm of the DPM-1001 concentration and fit

the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vivo Study in a Diet-Induced Obesity Mouse Model
This protocol outlines an in vivo study to evaluate the effect of DPM-1001 on body weight and

glucose metabolism in a diet-induced obesity mouse model.

Animals:

Male C57BL/6J mice, 6-8 weeks old.

Diet and Induction of Obesity:

Feed the mice a high-fat diet (HFD; e.g., 60% kcal from fat) for 8-12 weeks to induce obesity

and insulin resistance.

Monitor body weight and food intake regularly.

Drug Administration:
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Once the mice are obese, randomize them into two groups: a vehicle control group and a

DPM-1001 treatment group.

Administer DPM-1001 orally at a dose of 5 mg/kg body weight once daily for 50 days.[3]

Administer the vehicle (e.g., 0.5% carboxymethylcellulose) to the control group.

Measurements:

Body Weight and Food Intake: Measure body weight daily and food intake weekly.

Glucose Tolerance Test (GTT): Perform a GTT at the end of the treatment period.

Fast the mice for 6 hours.

Administer a glucose bolus (2 g/kg) intraperitoneally.

Collect blood samples from the tail vein at 0, 15, 30, 60, 90, and 120 minutes post-glucose

injection.

Measure blood glucose levels using a glucometer.

Insulin Tolerance Test (ITT): Perform an ITT a few days after the GTT.

Fast the mice for 4 hours.

Administer human insulin (0.75 U/kg) intraperitoneally.

Collect blood samples and measure glucose levels at 0, 15, 30, 45, and 60 minutes post-

insulin injection.

Serum Insulin Levels: At the end of the study, collect blood samples and measure serum

insulin levels using an ELISA kit.

Statistical Analysis:

Analyze the data using appropriate statistical tests (e.g., t-test or ANOVA) to determine the

significance of the differences between the treatment and control groups.
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Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathways affected by DPM-1001 and a typical

experimental workflow.
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Caption: DPM-1001 inhibits PTP1B, enhancing insulin signaling.
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Click to download full resolution via product page

Caption: DPM-1001 enhances leptin signaling by inhibiting PTP1B.
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Caption: Workflow for in vivo study of DPM-1001 in obese mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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